Cas no 2137096-33-2 (Cyclohexanecarboxamide, N-[(cis-3-bromocyclobutyl)methyl]-)

• Product Name: Cyclohexanecarboxamide, N-[(cis-3-bromocyclobutyl)methyl]-
• CAS No: 2137096-33-2
• MF: C₁₂H₂₀BrNO
• MW: 274.197302818298
• CID: 5256340
• Update Time: 2025-10-22

Cyclohexanecarboxamide, N-[(cis-3-bromocyclobutyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide, N-[(cis-3-bromocyclobutyl)methyl]-

• Inchi： 1S/C12H20BrNO/c13-11-6-9(7-11)8-14-12(15)10-4-2-1-3-5-10/h9-11H,1-8H2,(H,14,15)/t9-,11+
• InChI Key： VWKHBHXTFAVLNI-JGZJWPJOSA-N
• SMILES： C1(C(NC[C@@H]2C[C@H](Br)C2)=O)CCCCC1

Additional information on Cyclohexanecarboxamide, N-[(cis-3-bromocyclobutyl)methyl]-

Comprehensive Overview of Cyclohexanecarboxamide, N-[(cis-3-bromocyclobutyl)methyl]- (CAS No. 2137096-33-2)

The compound Cyclohexanecarboxamide, N-[(cis-3-bromocyclobutyl)methyl]- (CAS No. 2137096-33-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a cyclohexanecarboxamide core and a cis-3-bromocyclobutylmethyl substituent, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets.

In recent years, the demand for custom synthesis and high-purity intermediates like Cyclohexanecarboxamide, N-[(cis-3-bromocyclobutyl)methyl]- has surged, driven by advancements in medicinal chemistry and preclinical development. This compound’s brominated cyclobutyl moiety offers reactivity that can be leveraged for further functionalization, making it a versatile building block. Its CAS No. 2137096-33-2 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the key trends in organic synthesis is the focus on stereoselective reactions, and this compound’s cis-configuration highlights its utility in such processes. Laboratories specializing in chiral synthesis often explore derivatives of Cyclohexanecarboxamide to develop enantiomerically pure therapeutics. Additionally, its amide linkage provides stability, which is critical for drug formulation and delivery systems.

From an industrial perspective, Cyclohexanecarboxamide, N-[(cis-3-bromocyclobutyl)methyl]- is often discussed in the context of green chemistry. Researchers are investigating eco-friendly synthetic routes to minimize waste and improve yield. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing. The compound’s bromine atom also opens doors for cross-coupling reactions, a hot topic in catalysis research.

Another area of interest is the compound’s potential role in neurological research. Preliminary studies suggest that structurally similar amides may interact with central nervous system (CNS) targets, though further validation is required. This has led to increased inquiries about CAS No. 2137096-33-2 in academic and pharmaceutical circles.

In summary, Cyclohexanecarboxamide, N-[(cis-3-bromocyclobutyl)methyl]- represents a promising candidate for diverse applications, from drug development to material science. Its CAS No. 2137096-33-2 serves as a critical identifier for researchers seeking high-quality intermediates. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in innovation across multiple disciplines.